Cas no 221908-17-4 (Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate)

• Product Name: Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate
• CAS No: 221908-17-4
• MF: C₆HF₄NaO₄S
• MW: 268.118125677109
• MDL: MFCD03427812
• CID: 850876
• PubChem ID: 125307617
• Update Time: 2025-06-12

Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate
• Benzenesulfonic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, sodium salt (1:1) OTHER CA INDEX NAMES: Benzenesulfonic acid, 2,3,5,6-t
• Benzenesulfonic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, sodium salt (1:1)OTHER CA INDEX NAMES:Be...
• Benzenesulfonic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, sodium salt (1:1)OTHER CA INDEX NAMES:Benzenesulfonic acid, 2,3,5,6-t
• NULL
• 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonic Acid Sodium Salt
• S0836
• Sodium 2,3,5,6-tetrafluoro-4-hydroxybenzene-1-sulfonate
• HVXPVJLSYQBYCR-UHFFFAOYSA-M
• AB1011509
• sodium;2,3,5,6-tetrafluoro-4-hydroxybenzenesulfonate
• SY056347
• AS-81715
• MFCD03427812
• DTXSID80635617
• AKOS015853341
• sodium2,3,5,6-tetrafluoro-4-hydroxybenzenesulfonate
• SCHEMBL3747429
• 221908-17-4

• MDL： MFCD03427812
• Inchi： 1S/C6H2F4O4S.Na/c7-1-3(9)6(15(12,13)14)4(10)2(8)5(1)11;/h11H,(H,12,13,14);/q;+1/p-1
• InChI Key： HVXPVJLSYQBYCR-UHFFFAOYSA-M
• SMILES： S(C1C(=C(C(=C(C=1F)F)O)F)F)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 267.94300
• Monoisotopic Mass: 267.94293661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8

Experimental Properties

• PSA: 85.81000
• LogP: 2.71430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate

Recent Advances in the Application of Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate (CAS: 221908-17-4) in Chemical Biology and Pharmaceutical Research

Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate (CAS: 221908-17-4) is a fluorinated aromatic sulfonate compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its high electron-withdrawing fluorine substituents and sulfonate group, exhibits remarkable stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules and functional materials. Recent studies have explored its utility in various domains, including medicinal chemistry, materials science, and chemical biology, highlighting its versatility and potential for innovation.

One of the most notable applications of Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate is its role as a key intermediate in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have leveraged the reactivity of this compound to introduce fluorine atoms into target molecules, thereby improving their pharmacokinetic and pharmacodynamic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel fluorinated kinase inhibitors, which exhibited enhanced selectivity and potency against cancer-related targets.

In addition to its pharmaceutical applications, Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate has been investigated for its potential in materials science. Its ability to act as a sulfonating agent and its compatibility with various polymerization techniques have made it a candidate for the development of advanced polymeric materials. A recent study in Advanced Materials reported the incorporation of this compound into sulfonated poly(ether ether ketone) (SPEEK) membranes, resulting in improved proton conductivity and thermal stability for fuel cell applications. This highlights the compound's potential to contribute to sustainable energy technologies.

Chemical biology research has also benefited from the unique properties of Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate. Its fluorinated aromatic core makes it an attractive scaffold for the design of chemical probes and imaging agents. A 2022 study in Chemical Science described the development of a fluorinated probe based on this compound for the detection of reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity, enabling real-time monitoring of oxidative stress in biological systems. Such advancements underscore the compound's utility in elucidating complex biological processes.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate. The compound's high reactivity and sensitivity to moisture require stringent control of reaction conditions. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity. For example, a 2023 publication in Organic Process Research & Development presented a scalable and cost-effective method for the synthesis of this compound, addressing some of the practical limitations associated with its production.

Looking ahead, the continued exploration of Sodium 2,3,5,6-Tetrafluoro-4-hydroxybenzenesulfonate is expected to yield further innovations in drug discovery, materials science, and chemical biology. Its unique combination of chemical properties positions it as a versatile tool for researchers seeking to develop novel therapeutics, functional materials, and diagnostic agents. Future studies may focus on expanding its applications, such as in the design of fluorinated biomaterials or as a building block for supramolecular chemistry. As the field advances, this compound is likely to play an increasingly important role in bridging chemistry and biology.